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Chemical Profile & Reactivity Comparison

The table below summarizes the key characteristics and known reactivity data for both compounds.

Feature Pivaloyl Chloride Pivaloyl Cyanide

CAS Number 3282-30-2 [1] Information not available in search

results

Molecular
Formula

C5H9ClO [2] [1] C6H9NO (from patent data) [3]

Structure (CH3)3CC(O)Cl (CH3)3CC(O)CN

Key
Functional
Group

Acyl Chloride Acyl Cyanide

Leaving
Group

Chloride (Cl⁻) Cyanide (CN⁻)

Common
Reactivity

Acylation of alcohols (esters), amines
(amides); reacts violently with water

(hydrolysis) [2] [1].

Acts as an acylating agent, likely
less reactive than acid chlorides [3].
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Feature Pivaloyl Chloride Pivaloyl Cyanide

Key
Application

Introducing the pivaloyl (Piv) group as a
protective group for alcohols [4]; synthesis of

pharmaceuticals and agrochemicals [2] [5].

Used in the synthesis of carboxylic
acid derivatives, potentially for aryl

and aliphatic groups [3].

Synthesis and Experimental Protocols

The search results provide some insight into how these compounds are synthesized, which indirectly informs

their reactivity.

Synthesis of Pivaloyl Chloride

Pivaloyl chloride is commercially significant and is typically produced on a large scale. A common

laboratory method involves reacting the parent acid with a chlorinating agent [2]. The workflow below

outlines a general synthesis protocol.
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Start: Pivalic Acid

Reaction with
Phosphorus Pentachloride (PCl₅)

or other chlorinating agent

Reaction Mixture

Purification
(e.g., Distillation)

End: Pure Pivaloyl Chloride

Click to download full resolution via product page

Synthesis of Pivaloyl Cyanide

A patent describes the preparation of pivaloyl cyanide, which involves a Lewis acid-catalyzed reaction. The

provided workflow details this specific experimental protocol [3].
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Start: Pivalic Anhydride

React with Hydrogen Cyanide (HCN)
Catalyst: Copper(I) Cyanide (CuCN)

Diluent: Diphenyl Ether

Form Crude Product

Purification
(Fractional Distillation)

End: Pure Pivaloyl Cyanide

Click to download full resolution via product page

Key Reaction Notes: This synthesis is performed at the boiling temperature of the reaction mixture.

The catalyst can be a copper(I) salt or a salt of another metal like an alkali or alkaline earth metal [3].

Key Limitations of Available Data

No Direct Comparative Data: The search results do not contain side-by-side experimental studies
comparing reaction rates, yields, or selectivity between pivaloyl chloride and pivaloyl cyanide.

Limited Data on Pivaloyl Cyanide: Information on pivaloyl cyanide is scarce and comes primarily
from a single patent source [3], whereas data on the widely used pivaloyl chloride is more readily

available [2] [5] [4].
Lack of Quantitative Metrics: The available information does not provide quantitative data crucial for

a research guide, such as kinetic parameters, functional group tolerance, or direct comparisons of
yields in identical reactions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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